3-ethyl-8-(3-methoxyphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-ethyl-6-(3-methoxyphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H19N5O3/c1-5-21-16(24)14-15(20(3)18(21)25)19-17-22(14)10-11(2)23(17)12-7-6-8-13(9-12)26-4/h6-10H,5H2,1-4H3
• InChI Key: YTKBWIDATWQEGX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC(=CC=C4)OC)C)N(C1=O)C
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic method of naming chemical substances, primarily based on the specific structure of the compound. The molecular formula represents the number and type of atoms in a molecule, while the structural formula shows the arrangement of the atoms.

Synthesis Analysis

The synthesis of a chemical compound refers to the process by which the compound is formed. This often involves a series of chemical reactions, with each step being carefully controlled to ensure the correct product is formed.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used to determine the three-dimensional structure of a molecule.

Chemical Reactions Analysis

This involves studying the transformations that a chemical compound undergoes when it reacts with other substances. This can include studying the reaction mechanism, which is the step-by-step sequence of reactions by which the overall chemical change occurs.

Physical And Chemical Properties Analysis

Physical properties of a compound include characteristics such as melting point, boiling point, density, and solubility. Chemical properties refer to a substance’s ability to undergo certain chemical changes or reactions.

Scientific Research Applications

Sunscreen and UV Protection

Bemotrizinol is an oil-soluble organic compound commonly added to sunscreens. As a broad-spectrum (UVA and UVB) UV absorber, it provides effective protection against harmful ultraviolet radiation. Its high photostability ensures prolonged sun protection. .

Mechanism of Action

The mechanism of action of a chemical compound refers to how the compound interacts with its target. For example, in the case of a drug, the mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

Safety and hazard information for a chemical compound can include physical hazards (such as flammability or reactivity), health hazards (such as toxicity or carcinogenicity), and environmental hazards (such as bioaccumulation or ecotoxicity).

Future Directions

Future directions in the study of a chemical compound could involve exploring new synthesis methods, investigating new reactions, studying the compound’s potential uses in areas such as medicine or materials science, or investigating its environmental impact.